![molecular formula C22H27N9O7S2 B1207666 2,2-dimethylpropanoyloxymethyl (6R,7R)-7-[[2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(5-methyltetrazol-2-yl)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate](/img/structure/B1207666.png)
2,2-dimethylpropanoyloxymethyl (6R,7R)-7-[[2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(5-methyltetrazol-2-yl)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
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Overview
Description
Cefteram Pivoxil is the pivalate ester prodrug of cefteram, a semi-synthetic, broad-spectrum, third-generation cephalosporin with antibacterial activity. After oral administration of cefteram pivoxil, the ester bond is cleaved, releasing active cefteram.
Scientific Research Applications
Synthesis and Derivative Formation
Research has explored the synthesis of various derivatives of the 2,2-dimethylpropanoyloxymethyl compound, demonstrating its utility in forming new cephalosporin derivatives. For instance, studies have shown the synthesis of benzhydryl and salicylideneamino derivatives, expanding the range of potential applications in pharmaceutical chemistry (Deng Fu-li, 2007; Yuan Zhe-dong, 2007)(Deng Fu-li, 2007)(Yuan Zhe-dong, 2007).
Structural Analysis and Characterization
Detailed NMR characterization of cephalosporin derivatives has been conducted, providing insights into the structural intricacies of these compounds. This is crucial for understanding their chemical behavior and potential applications in drug development (Lorena Blau et al., 2008)(Lorena Blau et al., 2008).
Chemical Transformations and Reactions
Studies have investigated various chemical reactions involving this compound, including β-elimination reactions and controlled hydrolysis. These reactions are significant for understanding the stability and reactivity of the compound under different conditions (A. G. Baxter & R. J. Stoodley, 1976; K. Koshy & A. R. Cazers, 1997)(A. G. Baxter & R. J. Stoodley, 1976)(K. Koshy & A. R. Cazers, 1997).
Impurity Identification and Isolation
Research has also focused on identifying and isolating impurities in drugs related to this compound. Understanding these impurities is crucial for ensuring the purity and safety of pharmaceutical products (K. Rao et al., 2007)(K. Rao et al., 2007).
Pharmaceutical Implications
The compound's derivatives have been studied for their potential pharmaceutical applications, including as carriers for a range of drugs and as precursors for antibiotic synthesis. This highlights the compound's role in the development of new therapeutic agents (Lorena Blau et al., 2008; Jiang Huan-feng, 2007)(Lorena Blau et al., 2008)(Jiang Huan-feng, 2007).
Properties
Molecular Formula |
C22H27N9O7S2 |
---|---|
Molecular Weight |
593.6 g/mol |
IUPAC Name |
2,2-dimethylpropanoyloxymethyl (6R,7R)-7-[[2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(5-methyltetrazol-2-yl)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate |
InChI |
InChI=1S/C22H27N9O7S2/c1-10-26-29-30(27-10)6-11-7-39-18-14(25-16(32)13(28-36-5)12-8-40-21(23)24-12)17(33)31(18)15(11)19(34)37-9-38-20(35)22(2,3)4/h8,14,18H,6-7,9H2,1-5H3,(H2,23,24)(H,25,32)/t14-,18-/m1/s1 |
InChI Key |
UIYAXIPXULMHAI-RDTXWAMCSA-N |
Isomeric SMILES |
CC1=NN(N=N1)CC2=C(N3[C@@H]([C@@H](C3=O)NC(=O)C(=NOC)C4=CSC(=N4)N)SC2)C(=O)OCOC(=O)C(C)(C)C |
SMILES |
CC1=NN(N=N1)CC2=C(N3C(C(C3=O)NC(=O)C(=NOC)C4=CSC(=N4)N)SC2)C(=O)OCOC(=O)C(C)(C)C |
Canonical SMILES |
CC1=NN(N=N1)CC2=C(N3C(C(C3=O)NC(=O)C(=NOC)C4=CSC(=N4)N)SC2)C(=O)OCOC(=O)C(C)(C)C |
synonyms |
cefteram pivoxil Ro 19-5248 Ro-19-5248 T 2588 T-2588 Tomiron |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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